Cas no 1099794-35-0 (4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine)

• Product Name: 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine
• CAS No: 1099794-35-0
• MF: C₁₆H₁₂N₄O₂
• MW: 292.29208278656
• MDL: MFCD18711488
• CID: 4789138
• Update Time: 2026-02-27

4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-NITROPHENYL)-6-PHENYLPYRIDAZIN-3-AMINE
• 4-(4-Nitrophenyl)-6-phenylpyridazine-3-amine
• 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine

• MDL： MFCD18711488
• Inchi： 1S/C16H12N4O2/c17-16-14(11-6-8-13(9-7-11)20(21)22)10-15(18-19-16)12-4-2-1-3-5-12/h1-10H,(H2,17,19)
• InChI Key： RCDOYVGRQOKBLK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=C(N)N=NC(C2C=CC=CC=2)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 2.6
• Topological Polar Surface Area: 97.6

4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine

Introduction to 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine (CAS No. 1099794-35-0)

4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine (CAS No. 1099794-35-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds with two nitrogen atoms. The unique structure of 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine makes it a valuable candidate for various biological and therapeutic applications.

The molecular formula of 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine is C₁₈H₁₃N₃O₂, and its molecular weight is 307.31 g/mol. The compound features a central pyridazine ring substituted with a 4-nitrophenyl group at the 4-position and a phenyl group at the 6-position. These substituents contribute to the compound's electronic and steric properties, which are crucial for its biological activity.

In recent years, 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.

The pharmacokinetic properties of 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. Additionally, the compound has demonstrated low toxicity in animal studies, further supporting its potential as a safe and effective therapeutic agent.

In the realm of drug discovery, 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine has been used as a lead compound for the development of novel drugs. Its structural scaffold provides a robust platform for chemical modifications aimed at enhancing its potency, selectivity, and pharmacological properties. For instance, researchers have explored the introduction of various functional groups at different positions on the pyridazine ring to optimize its biological activity.

The synthesis of 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the condensation of 2-aminoisonicotinic acid with 1-bromo-4-nitrobenzene followed by coupling with phenylboronic acid via a Suzuki-Miyaura cross-coupling reaction. This synthetic strategy allows for high yields and good purity, making it suitable for large-scale production.

The safety profile of 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine has been evaluated through extensive in vitro and in vivo studies. Toxicological assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 4-(4-Nitrophenyl)-6-phenylpyridazin-3-amine (CAS No. 1099794-35-0) is a promising compound with diverse biological activities and therapeutic potential. Its anti-inflammatory and anticancer properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action, pharmacological properties, and safety profile will be essential to realize its full clinical potential.